Cas no 105578-58-3 (1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester)

• Product Name: 1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester
• CAS No: 105578-58-3
• MF: C₁₅H₁₀ClO₄
• MW: 289.69050359726
• CID: 97459
• PubChem ID: 71333607
• Update Time: 2025-04-18

1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester
• 2-[(4-chlorophenyl)methoxycarbonyl]benzoate
• DTXSID30761834
• 105578-58-3
• 2-{[(4-Chlorophenyl)methoxy]carbonyl}benzoate

• Inchi： 1S/C15H11ClO4/c16-11-7-5-10(6-8-11)9-20-15(19)13-4-2-1-3-12(13)14(17)18/h1-8H,9H2,(H,17,18)/p-1
• InChI Key： QKMGLFUIWPLHTH-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)COC(C1C=CC=CC=1C(=O)[O-])=O

Computed Properties

• Exact Mass: 289.0268
• Monoisotopic Mass: 289.0267615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43